Cas no 13407-62-0 (Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI))

• Product Name: Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI)
• CAS No: 13407-62-0
• MF: C₁₄H₁₈O₇S
• MW: 330.353523731232
• CID: 237587
• PubChem ID: 255924
• Update Time: 2025-04-19

Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Glucopyranoside,methyl 3,6-anhydro-, 2-p-toluenesulfonate, a-D- (8CI)
• (E)-3-{3-[2-(7-chloro-quinolin-2-yl)-vinyl]-phenyl}-3-oxo-propionic acid methyl ester
• A-oxo-, methyl ester
• BEN472
• Benzenepropanoic acid, 3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]-
• methyl 3-(3-(2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-oxopropanoate
• methyl-[E]-3-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-oxopropanoate
• SureCN4416752
• NSC82033
• 13407-62-0
• DTXSID20928414
• Methyl 3,6-anhydro-2-O-(4-methylbenzene-1-sulfonyl)hexopyranoside
• NSC-82033

• Inchi： 1S/C14H18O7S/c1-8-3-5-9(6-4-8)22(16,17)21-13-12-11(15)10(7-19-12)20-14(13)18-2/h3-6,10-15H,7H2,1-2H3
• InChI Key： SNGVHYGCQOEARP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(OC)OC2COC1C2O

Computed Properties

• Exact Mass: 330.07734
• Monoisotopic Mass: 330.07732408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• PSA: 91.29